Cas no 1354019-46-7 ((S)-3-((4-Chlorophenyl)sulfonyl)pyrrolidine hydrochloride)

(S)-3-((4-Chlorophenyl)sulfonyl)pyrrolidine hydrochloride is a chiral sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its key advantages include high enantiomeric purity, which is critical for studying stereospecific biological interactions. The 4-chlorophenylsulfonyl moiety enhances its binding affinity to certain protein targets, making it a valuable intermediate in drug discovery. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its rigid pyrrolidine scaffold and sulfonyl functional group. Its well-defined structure allows for precise structure-activity relationship (SAR) studies in lead optimization.

(S)-3-((4-Chlorophenyl)sulfonyl)pyrrolidine hydrochloride structure

1354019-46-7 structure

Product Name:(S)-3-((4-Chlorophenyl)sulfonyl)pyrrolidine hydrochloride

CAS No:1354019-46-7

MF:C₁₀H₁₃Cl₂NO₂S

MW:282.186719655991

MDL:MFCD21098443

CID:2091679

PubChem ID:66569609

Update Time:2025-10-29

(S)-3-((4-Chlorophenyl)sulfonyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (S)-3-((4-Chlorophenyl)sulfonyl)pyrrolidine hydrochloride
- (3S)-3-(4-chlorophenyl)sulfonylpyrrolidine;hydrochloride
- (S)-3-(4-Chloro-benzenesulfonyl)-pyrrolidine hydrochloride
- 1354019-46-7
- (S)-3-((4-Chlorophenyl)sulfonyl)pyrrolidinehydrochloride
- DB-236468
- AKOS024464373
- MDL： MFCD21098443
- Inchi： 1S/C10H12ClNO2S.ClH/c11-8-1-3-9(4-2-8)15(13,14)10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m0./s1
- InChI Key： RGLAJKQLHYULKK-PPHPATTJSA-N
- SMILES： ClC1C=CC(=CC=1)S([C@@H]1CNCC1)(=O)=O.Cl

Computed Properties

Exact Mass: 281.0044052g/mol
Monoisotopic Mass: 281.0044052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 304
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.6Å²

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